N-[(5-Methyl-1,2,4-oxadiazol-3-yl)methyl]-N-prop-2-ynylbut-2-yn-1-amine

• IUPAC Name: N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-N-prop-2-ynylbut-2-yn-1-amine
• InChI: InChI=1S/C11H13N3O/c1-4-6-8-14(7-5-2)9-11-12-10(3)15-13-11/h2H,7-9H2,1,3H3
• InChI Key: AXGBVZOQMFNYJA-UHFFFAOYSA-N
• Canonical SMILES: CC#CCN(CC#C)CC1=NOC(=N1)C
• Molecular Formula: C11H13N3O
• Molecular Weight: 203.24 g/mol

Description

1,2,4-Oxadiazoles are five-membered heterocyclic compounds that contain one oxygen atom and two nitrogen atoms. They are known for their wide range of applications in medicinal chemistry and material science. The presence of two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Synthesis Analysis

The synthesis of 1,2,4-oxadiazoles often involves the cyclization of appropriate precursors, such as hydrazides, acylhydrazides, or amidoximes. The exact method of synthesis would depend on the specific substituents present in the desired 1,2,4-oxadiazole compound.

Molecular Structure Analysis

The molecular structure of 1,2,4-oxadiazoles is characterized by a five-membered ring containing two carbon atoms, one oxygen atom, and two nitrogen atoms. The exact structure of “N-[(5-Methyl-1,2,4-oxadiazol-3-yl)methyl]-N-prop-2-ynylbut-2-yn-1-amine” would depend on the positions and orientations of the substituent groups.

Chemical Reactions Analysis

1,2,4-Oxadiazoles can participate in various chemical reactions, depending on their substituents. They can act as ligands in coordination chemistry, and they can also undergo reactions at the nitrogen atoms or at the carbon atoms adjacent to the nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-oxadiazoles depend on their specific substituents. For example, 5-Methyl-1,2,4-oxadiazol-3-amine is a solid with a molecular weight of 99.09.

Mechanism of Action

The mechanism of action of 1,2,4-oxadiazole derivatives in biological systems can vary widely, depending on the specific compound and its targets. Some 1,2,4-oxadiazole derivatives have shown antibacterial, antiviral, and anticancer activities.

Safety and Hazards

The safety and hazards associated with a specific 1,2,4-oxadiazole compound would depend on its specific structure and properties. For example, 5-Methyl-1,2,4-oxadiazol-3-amine is classified as Acute Tox. 4 Oral - Eye Irrit. 2 - Skin Irrit. 2 - STOT SE 3.

Future Directions

The future directions for research on 1,2,4-oxadiazoles could include the design and synthesis of new derivatives with improved properties, the exploration of new synthetic methods, and the investigation of their mechanisms of action in biological systems.